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CAS No.: 1311779-40-4

Cat. No.: B1396539
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, synthesis,
and potential applications of the chemical compound 2-(2-bromophenyl)-N-
(cyclopropylmethyl)acetamide.

Section 1: Core Molecular Attributes

2-(2-bromophenyl)-N-(cyclopropylmethyl)acetamide is a chemical compound with the
molecular formula C12H14BrNO.[1] Its molecular weight is 268.15 g/mol .[1]

Physicochemical Data Summary

A curated summary of the key physicochemical properties of 2-(2-bromophenyl)-N-
(cyclopropylmethyl)acetamide is presented below.

Property Value Source
Molecular Formula C12H14BrNO Chemsrcl[1]
Molecular Weight 268.15 g/mol Chemsrc[1]
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Molecular Structure Visualization

The structural formula of 2-(2-bromophenyl)-N-(cyclopropylmethyl)acetamide is depicted in

the diagram below, illustrating the arrangement of its constituent atoms and functional groups.
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Caption: Generalized workflow for the synthesis of N-substituted acetamides.

Step-by-Step Experimental Procedure

Reactant Preparation: In a round-bottom flask, dissolve 2-bromophenylacetic acid in an
appropriate anhydrous solvent such as dichloromethane (DCM) or dimethylformamide
(DMF).

Coupling Agent Addition: Add a suitable coupling agent, such as N,N'-
dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to
the solution. These reagents are commonly used in peptide synthesis to facilitate the
formation of amide bonds. [2]3. Amine Addition: Slowly add cyclopropylmethanamine to the
reaction mixture.

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by thin-layer chromatography (TLC). [3]5. Work-up: Once the
reaction is complete, filter the mixture to remove any precipitated by-products (e.g.,
dicyclohexylurea if DCC is used). The filtrate is then typically washed with an acidic solution,
a basic solution, and brine to remove unreacted starting materials and impurities.
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 Purification: The crude product is purified, commonly by column chromatography on silica gel
or by recrystallization from a suitable solvent system, to yield the pure 2-(2-bromophenyl)-
N-(cyclopropylmethyl)acetamide. [3]7. Characterization: The structure and purity of the
final compound are confirmed using analytical techniques such as Nuclear Magnetic
Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Section 3: Potential Applications and Research
Context

While specific research on 2-(2-bromophenyl)-N-(cyclopropylmethyl)acetamide is not
extensively documented in the public domain, the broader class of acetamide derivatives has
garnered significant interest in various scientific fields due to their diverse biological activities.

Agrochemical Research

Acetamide derivatives are a versatile scaffold in the design of new agrochemicals, including
herbicides and fungicides. [4]The introduction of different substituents allows for the fine-tuning
of their biological activity and selectivity. [4]

Pharmaceutical and Medicinal Chemistry

The acetamide functional group is a common feature in many pharmacologically active
molecules. Derivatives have been investigated for a wide range of therapeutic applications,
including:

e Anticonvulsant activity [5]* Anti-inflammatory effects, with some acting as COX-Il inhibitors
[2][6]* Analgesic properties [2] Furthermore, N-(arylcyclopropyl)acetamides have been
synthesized and evaluated as ligands for melatonin receptors, suggesting potential
applications in neurological and sleep-related disorders. [7] The synthesis of aniline-based
amides via palladium-catalyzed Suzuki cross-coupling of N-(dibromophenyl) acetamide has
been explored for developing materials with nonlinear optical (NLO) properties, indicating
potential uses in optoelectronics. [8][9]

Section 4: Conclusion

2-(2-bromophenyl)-N-(cyclopropylmethyl)acetamide is a compound with a defined
molecular structure and weight. While specific data on this exact molecule is limited, its
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structural motifs are present in compounds with significant biological and material science
applications. The synthetic protocols outlined in this guide provide a robust framework for its
preparation, enabling further investigation into its properties and potential uses in drug
discovery, agrochemical development, and material science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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